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Cat. No.: B1229705 Get Quote

Introduction
Spherical roller bearings are a critical component in heavy-duty rotating machinery, designed to

accommodate heavy radial and axial loads, as well as misalignment. The SKF 22340 is a

large-bore spherical roller bearing widely used in demanding industrial applications.

Understanding its force-displacement characteristics is crucial for predicting system

performance, ensuring reliability, and optimizing design. This application note provides a

detailed protocol for both experimental determination and computational simulation of the

force-displacement curves for the SKF 22340 spherical roller bearing using MATLAB.

This document is intended for researchers, scientists, and engineers involved in mechanical

design, structural analysis, and drug development (where applicable for biomechanical device

testing).

Quantitative Data Summary
The following tables summarize the key technical specifications for the SKF 22340 bearing,

which are essential for both experimental setup and simulation input.

Table 1: SKF 22340 CC/W33 Technical Specifications
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Parameter Value Unit

Bore Diameter (d) 200 mm

Outside Diameter (D) 420 mm

Width (B) 138 mm

Basic Dynamic Load Rating

(C)
2439 kN

Basic Static Load Rating (C₀) 2900 kN

Reference Speed 1200 r/min

Limiting Speed 1500 r/min

Bearing Mass 90.5 kg

Number of Rows 2 -

Cage Material Sheet Metal -

Table 2: Material Properties for Simulation (Typical for Bearing Steel)

Parameter Value Unit

Young's Modulus (E) 210 GPa

Poisson's Ratio (ν) 0.3 -

Density (ρ) 7850 kg/m ³

Experimental Protocol: Determining Force-
Displacement Curve
This protocol outlines the procedure for experimentally measuring the force-displacement

relationship of an SKF 22340 bearing. The methodology is based on general practices for

testing large-bore roller bearings and can be adapted to specific test rig capabilities.

3.1. Objective
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To empirically determine the radial force-displacement curve of an SKF 22340 spherical roller

bearing under static loading conditions.

3.2. Materials and Equipment

SKF 22340 CC/W33 spherical roller bearing

Heavy-duty bearing test rig with a hydraulic actuator capable of applying radial loads up to

the bearing's static load rating.

High-precision load cell (calibrated)

Non-contact displacement sensors (e.g., laser displacement sensors or LVDTs) with

micrometer resolution.

Sturdy housing to mount the outer ring of the bearing.

A rigid shaft or arbor to support the inner ring.

Data acquisition system (DAQ)

Control and data logging software

3.3. Experimental Setup

Bearing Mounting:

Securely mount the outer ring of the SKF 22340 bearing into the test rig housing, ensuring

no clearance that could affect displacement measurements.

Mount the inner ring onto a rigid shaft or arbor.

Instrumentation:

Position the load cell in line with the hydraulic actuator to accurately measure the applied

radial force.
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Place two or more displacement sensors opposite the point of load application, measuring

the displacement of the inner ring relative to the fixed outer ring. Averaging the readings

from multiple sensors can mitigate the effects of minor tilting.

Data Acquisition:

Connect the load cell and displacement sensors to the DAQ system.

Configure the data logging software to record force and displacement data simultaneously.

3.4. Procedure

Pre-loading: Apply a small initial preload to seat the bearing components and remove any

initial clearances. Record this preload value.

Incremental Loading:

Increase the radial load in predefined increments using the hydraulic actuator. The size of

the increments should be smaller at lower loads to capture the initial non-linear stiffness.

At each load increment, allow the system to stabilize before recording the force from the

load cell and the corresponding displacement from the sensors.

Data Recording: Record at least 20-30 data points up to a significant fraction of the bearing's

static load rating, or as required by the application.

Unloading: Gradually decrease the load in the same increments, recording force and

displacement data during unloading to observe any hysteresis.

Data Analysis:

Average the displacement readings at each force level.

Subtract the initial displacement at preload to obtain the net displacement.

Plot the applied force (Y-axis) against the net displacement (X-axis) to generate the force-

displacement curve.
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MATLAB Simulation Protocol
This protocol describes a method to simulate the force-displacement curve of the SKF 22340
bearing using MATLAB, based on the principles of Hertzian contact theory.[1][2] This approach

models the non-linear contact stiffness between the rollers and the raceways.[3]

4.1. Objective

To develop a MATLAB script that calculates the radial displacement of an SKF 22340 bearing

as a function of the applied radial load.

4.2. Theoretical Background

The simulation is based on the following principles:

Hertzian Contact Theory: This theory describes the stresses and deformations that occur

when two curved surfaces are in contact under load.[4] For a spherical roller bearing, this

applies to the contact between the rollers and the inner and outer raceways.

Load Distribution: The total applied radial load is distributed among the rolling elements. The

load on each roller depends on its angular position relative to the direction of the applied

load.

Non-linear Stiffness: The relationship between the load on a rolling element and its resulting

deformation is non-linear, which is the primary reason for the non-linear force-displacement

curve of the bearing.[1]

4.3. MATLAB Script Development

The following steps outline the structure of the MATLAB script:

Define Bearing Geometry and Material Properties:

Create a script that defines all the necessary parameters from Table 1 and Table 2.

Include geometric parameters that may need to be calculated or estimated from SKF

documentation, such as roller diameter, roller length, and raceway curvatures.
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Implement Hertzian Contact Model:

Develop a MATLAB function to calculate the contact deformation based on the load on a

single roller. This will involve solving the elliptical integrals associated with Hertzian

contact for line contact (which is a reasonable approximation for spherical rollers under

significant load).

The relationship is of the form δ ∝ Q^(2/3), where δ is the deformation and Q is the roller

load.

Calculate Load Distribution:

Discretize the bearing into its individual rolling elements.

For a given total radial displacement (δ_r), calculate the radial deformation at each roller

position (ψ_i) using: δ_i = δ_r * cos(ψ_i) - C/2, where C is the radial internal clearance.

Only rollers with δ_i > 0 are under load.

For each loaded roller, use the inverse of the Hertzian contact function to calculate the

load on that roller (Q_i).

Iterative Solver for Force-Displacement Curve:

Create a loop that iterates through a range of radial displacements (δ_r).

Inside the loop, for each δ_r:

Calculate the load on each roller (Q_i) as described in the previous step.

Sum the vertical components of the roller loads to get the total radial force: F_r = Σ (Q_i

* cos(ψ_i)).

Store the corresponding pairs of F_r and δ_r.

Plotting and Analysis:

Plot the calculated total radial force (F_r) against the radial displacement (δ_r) to obtain

the simulated force-displacement curve.
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Compare the simulated curve with the experimental data for validation.

Visualization
5.1. Experimental and Simulation Workflow

The following diagram illustrates the overall workflow for both the experimental and simulation

protocols.
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Experimental Protocol

MATLAB Simulation Protocol

1. Experimental Setup
(Test Rig, Bearing, Sensors)

2. Incremental Loading

3. Data Acquisition
(Force & Displacement)

4. Generate Experimental
Force-Displacement Curve

Validation and Comparison

1. Define Bearing Parameters
(Geometry, Material)

2. Implement Hertzian
Contact Model

3. Model Load Distribution

4. Iteratively Solve for
Force vs. Displacement

5. Generate Simulated
Force-Displacement Curve
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Start

Input: Range of Radial
Displacements (δ_r)

For each δ_r

Calculate Deformation at each
Roller Position (δ_i)

End Loop

Is δ_i > 0?

Calculate Roller Load (Q_i)
using Hertzian Model

Yes

Q_i = 0

No

Sum Vertical Components of all Q_i
to get Total Force (F_r)

Store (F_r, δ_r) pair

Plot F_r vs. δ_r

All δ_r processed

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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